Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate

• Molecular Formula: C24H23BrN2O5S
• Molecular Weight: 531.4 g/mol
• IUPAC Name: methyl 2-[[2-[(4-bromophenyl)sulfonyl-[(4-methylphenyl)methyl]amino]acetyl]amino]benzoate
• InChI: InChI=1S/C24H23BrN2O5S/c1-17-7-9-18(10-8-17)15-27(33(30,31)20-13-11-19(25)12-14-20)16-23(28)26-22-6-4-3-5-21(22)24(29)32-2/h3-14H,15-16H2,1-2H3,(H,26,28)
• InChI Key: RMPPVVWVKBSXDX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN(CC(=O)NC2=CC=CC=C2C(=O)OC)S(=O)(=O)C3=CC=C(C=C3)Br

Description

Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate, also known as MBSA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. It is a synthetic compound that is used as a tool to study the interaction of proteins with other molecules. MBSA has been found to have a wide range of applications in scientific research, including drug discovery, protein-protein interaction studies, and enzyme inhibition studies.

Mechanism of Action

The mechanism of action of Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate involves its ability to bind to proteins and alter their activity. Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate has been found to bind to proteins in a reversible manner, which allows it to be used as a tool to study the interaction of proteins with other molecules. Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate has also been found to inhibit the activity of certain enzymes, which makes it useful in enzyme inhibition studies.
Biochemical and Physiological Effects
Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, which makes it useful in enzyme inhibition studies. It has also been found to bind to proteins and alter their activity, which makes it a useful tool in the study of protein-protein interactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate in lab experiments is its ability to bind to proteins in a reversible manner. This allows it to be used as a tool to study protein-protein interactions without permanently altering the structure of the protein. Another advantage of using Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate is its ability to inhibit the activity of certain enzymes, which makes it useful in enzyme inhibition studies.
One of the limitations of using Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate in lab experiments is its synthetic nature. This means that it may not accurately represent the behavior of naturally occurring molecules in the body. Another limitation of using Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate can be used to identify potential drug targets and to screen potential drug candidates for their ability to bind to these targets.
Another potential application of Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate is in the study of protein-protein interactions in complex biological systems. Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate can be used to study the interaction of proteins with other molecules in the context of a complex biological system, which may provide insights into the behavior of these systems.
Conclusion
Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine. It has been found to have a wide range of applications in scientific research, including drug discovery, protein-protein interaction studies, and enzyme inhibition studies. While there are limitations to the use of Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate in lab experiments, its potential applications in future research make it an important tool for scientists studying complex biological systems.

Synthesis Methods

The synthesis of Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate is a multi-step process that involves several chemical reactions. The first step involves the reaction of 4-bromobenzenesulfonyl chloride with 4-methylbenzylamine to form the intermediate compound, 4-bromobenzenesulfonyl-4-methylbenzylamine. This intermediate is then reacted with 2-amino benzoic acid to form Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate.

Scientific Research Applications

Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate has been used extensively in scientific research as a tool to study protein-protein interactions. It has been found to be particularly useful in the study of protein-protein interactions that involve the binding of small molecules to proteins. Methyl 2-({[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetyl}amino)benzoate has also been used in drug discovery research, where it has been used to identify potential drug targets for various diseases.